Cas no 900503-08-4 (tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate)

tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate structure

900503-08-4 structure

Product Name:tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate

CAS No:900503-08-4

MF:C₁₈H₃₀BNO₄

MW:335.246105670929

MDL:MFCD22380007

CID:69405

PubChem ID:53393373

Update Time:2024-10-26

tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-3-ene-8-carboxylate
- 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylic acid 1,1-dimethylethyl ester
- 8-AZABICYCLO[3.2.1]OCT-2-ENE-8-CARBOXYLIC ACID, 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-, 1,1-DIMETHYLETHYL EST...
- 8-Boc-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-2-ene
- 8-Boc-8-azabicyclo[3.2.1]oct-2-ene-3-boronic acid pinacol ester
- 3-(4,4,5,5-etramethyl-1,3,2-dioxaborolan-2-yl)-8-aza-bicyclo[3.2.1]oct-2-ene-8-carboxylic acid tert-butyl ester
- tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate
- tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]octa-2-en-8-carboxylate
- 8-boc-8-azabicyclo[3.2.1]oct-3-ene-3-boronic acid pinacol ester
- JNHGCLCLMOCPCQ-UHFFFAOYSA-N
- C18H30BNO4
- DT
- 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylic acid tert-butyl ester
- tert-Butyl 3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate
- 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-8-aza-bicyclo[3.2.1]oct-2-ene-8-carboxylic acid tert-butyl ester
- 8-(tert-Butoxy)carbonyl-8-azabicyclo[3.2.1]oct-2-ene-3-boronic acid pinacol ester
- AKOS015920427
- 8-Boc-8-azabicyclo[3.2.1]oct-3-ene-3-boronic acid, pinacol ester
- 900503-08-4
- EN300-392660
- BCP17625
- DB-078584
- tert-butyl 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate
- 3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylic acid tert-butyl ester
- AC-31786
- Z1741982130
- MFCD22380007
- DS-13739
- SY078182
- (8-(TERT-BUTOXYCARBONYL)-8-AZABICYCLO[3.2.1]OCT-2-EN-3-YL)BORONIC ACID PINACOL ESTER
- CS-W008880
- DTXSID50693885
- SB20059
- AKOS015904388
- SCHEMBL30262
- Tert-Butyl3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-3-ene-8-carboxylate
- AKOS032947373
- 8-Boc-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-8-aza-bicyclo[3.2.1]oct-2-ene
- N-BOC-8-Azabicyclo[3.2.1]oct-2-ene-2-boronic acid, pinacol ester
- MDL： MFCD22380007
- Inchi： 1S/C18H30BNO4/c1-16(2,3)22-15(21)20-13-8-9-14(20)11-12(10-13)19-23-17(4,5)18(6,7)24-19/h10,13-14H,8-9,11H2,1-7H3
- InChI Key： JNHGCLCLMOCPCQ-UHFFFAOYSA-N
- SMILES： O=C(N1C2CCC1C=C(C2)B1OC(C)(C)C(C)(C)O1)OC(C)(C)C

Computed Properties

Exact Mass: 335.22700
Monoisotopic Mass: 335.227
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 548
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 48

Experimental Properties

Color/Form: No data avaiable
Density: 1.08
Melting Point: No data available
Boiling Point: No data available
Flash Point: No data available
Refractive Index: 1.507
PSA: 48.00000
LogP: 3.65390
Vapor Pressure: No data available

tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Sealed in dry,2-8°C

tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM108990-5g	tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate	900503-08-4	0.95	5g	$382	2021-08-06
Chemenu	CM108990-10g	tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate	900503-08-4	0.95	10g	$555	2021-08-06
Alichem	A449039136-1g	tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-3-ene-8-carboxylate	900503-08-4	95%	1g	$158.40	2023-08-31
Alichem	A449039136-5g	tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-3-ene-8-carboxylate	900503-08-4	95%	5g	$507.60	2023-08-31
Alichem	A449039136-10g	tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-3-ene-8-carboxylate	900503-08-4	95%	10g	$683.10	2023-08-31
TRC	B624610-100mg	N-BOC-8-Azabicyclo[3.2.1]oct-2-ene-2-boronic Acid Pinacol Ester	900503-08-4		100mg	$ 98.00	2023-04-18
TRC	B624610-250mg	N-BOC-8-Azabicyclo[3.2.1]oct-2-ene-2-boronic Acid Pinacol Ester	900503-08-4		250mg	$ 190.00	2023-04-18
TRC	B624610-500mg	N-BOC-8-Azabicyclo[3.2.1]oct-2-ene-2-boronic Acid Pinacol Ester	900503-08-4		500mg	$ 293.00	2023-04-18
TRC	B624610-1g	N-BOC-8-Azabicyclo[3.2.1]oct-2-ene-2-boronic Acid Pinacol Ester	900503-08-4		1g	$ 414.00	2023-04-18
ChemScence	CS-W008880-250mg	8-Azabicyclo[3.2.1]oct-2-ene-8-carboxylic acid, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dimethylethyl ester	900503-08-4	≥97.0%	250mg	$50.0	2022-04-26

tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate Production Method

Production Method 1

185099-68-7

73183-34-3

900503-08-4

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: 1,1-Bis(diphenylphosphino)ferrocene , [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 20 min, rt; 8 - 10 h, 80 °C

Reference

: Convenient preparation of aryl-substituted nortropanes by Suzuki-Miyaura methodology

Ghosh, Shyamali; Kinney, William A.; Gauthier, Diane A.; Lawson, Edward C.; Hudlicky, Tomas; et al, Canadian Journal of Chemistry, 2006, 84(4), 555-560

Production Method 2

185099-68-7

73183-34-3

900503-08-4

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 20 min, 120 °C

Reference

: Orally active ghrelin receptor inverse agonists and their actions on a rat obesity model

Takahashi, Bitoku ; Funami, Hideaki; Iwaki, Takehiko; Maruoka, Hiroshi; Shibata, Makoto; et al, Bioorganic & Medicinal Chemistry, 2015, 23(15), 4792-4803

tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate Raw materials

tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate Preparation Products

tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate (900503-08-4)

tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:900503-08-4)tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate

Order Number:A843424

Stock Status:in Stock

Quantity:10g/25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:59

Price ($):227.0/559.0

Email:sales@amadischem.com

Product Official Link

tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate Related Literature

1. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
5. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227

900503-08-4 (tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate) Related Products

Recommended suppliers